Cas no 2640978-49-8 (1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 2640978-49-8
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5317035
• PubChem ID: 167996857
• Update Time: 2025-10-23

1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2640978-49-8
• 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1,4-Dihydro-1-[[5-oxo-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-4-phenyl-2,3-pyrazinedione

• Inchi： 1S/C22H21N3O3/c26-20-13-18(16-24(20)14-17-7-3-1-4-8-17)15-23-11-12-25(22(28)21(23)27)19-9-5-2-6-10-19/h1-12,18H,13-16H2
• InChI Key： HGGWLIMMJVJCRH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CC(=O)N(CC3=CC=CC=C3)C2)C=CN(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.2±52.0 °C(Predicted)
• pka: -0.51±0.20(Predicted)

Additional information on 1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione (CAS No. 2640978-49-8)

1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 2640978-49-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a benzyl-substituted pyrrolidine ring and a phenyl group attached to a tetrahydropyrazine scaffold. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The synthesis of 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. One such method involves the coupling of a benzyl-substituted pyrrolidine derivative with a phenyl-substituted tetrahydropyrazine precursor using transition-metal catalysts. This approach not only improves the overall yield but also minimizes the formation of by-products, thereby enhancing the purity of the final product.

In terms of its pharmacological profile, 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione has been shown to exhibit potent activity against various biological targets. Studies have demonstrated its ability to modulate specific enzymes and receptors involved in key physiological processes. For instance, it has been found to inhibit the activity of certain kinases and proteases, which are implicated in the progression of diseases such as cancer and neurodegenerative disorders. Additionally, this compound has demonstrated anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines and mediators.

The potential therapeutic applications of 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione are currently being explored in preclinical studies. Early results have shown promising outcomes in models of cancer and inflammatory diseases. For example, in vitro assays have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. Furthermore, in vivo studies using animal models have shown that this compound can effectively reduce tumor growth and improve survival rates. These findings suggest that 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione may have significant potential as a novel therapeutic agent for treating these conditions.

Beyond its direct therapeutic effects, 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione also holds promise as a tool for furthering our understanding of disease mechanisms. Its ability to selectively target specific biological pathways makes it a valuable probe for investigating the roles of these pathways in disease progression. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases and to identify new therapeutic targets.

The safety profile of 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione is another critical aspect being evaluated in ongoing studies. Preliminary toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses. However, more comprehensive safety evaluations are necessary to fully understand its long-term effects and potential side effects. These studies will be crucial for determining its suitability for clinical development.

In conclusion, 1-[(1-Benzyl-5-Oxopyrrolidin-3-yl)methyl]-4-Phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 2640978–49–8) represents a promising compound with potential applications in both therapeutics and research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development and investigation. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in the field of medicinal chemistry.